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Compound of Interest

Compound Name: Yttrium phosphate

Cat. No.: B079098

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of yttrium phosphate (YPOa4), a versatile inorganic
compound with significant applications across various scientific and technological fields. This
document outlines its fundamental chemical and physical properties, details common synthesis
methodologies, and explores its relevance in advanced material science.

Core Chemical and Physical Properties

Yttrium phosphate is an inorganic salt of yttrium and phosphoric acid.[1] In its natural form, it
is found as the mineral xenotime.[1] The compound is noted for its thermal stability and unique
luminescent properties, particularly when doped with other rare-earth elements.

Quantitative Data Summary

For ease of reference and comparison, the key quantitative properties of yttrium phosphate
are summarized in the table below.
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Property Value

Chemical Formula YPO4[1][2]

Molar Mass 183.88 g/mol [2][3][4]
Appearance White, odorless powder[2]
Crystal System Tetragonal[5]

Density 3.78 g/cm?3[2]

Molecular Weight 183.877[1][5][6]

Exact Mass 183.859268[4]

Experimental Protocols: Synthesis of Yttrium
Phosphate

Several established methods exist for the synthesis of yttrium phosphate, each offering
distinct advantages in terms of particle size, morphology, and purity. Below are detailed
protocols for common laboratory-scale synthesis.

Precipitation Method

This method involves the reaction of a soluble yttrium salt with a phosphate source in an
agueous solution.

Materials:

Yttrium chloride (YCIs) or Yttrium nitrate (Y(NO3)3)

Sodium phosphate ((NH4)3POa4) or Diammonium hydrogen phosphate ((NH4)2HPO4)

Deionized water

Ammonia solution (for pH adjustment)

Beakers, magnetic stirrer, filtration apparatus, drying oven
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Procedure:

Prepare an aqueous solution of the yttrium salt (e.g., 0.5 M YCIs).

Separately, prepare an aqueous solution of the phosphate source (e.g., 0.5 M (NH4)3POa4).

Slowly add the phosphate solution to the yttrium salt solution while stirring continuously. A
white precipitate of yttrium phosphate will form immediately.[5]

o Reaction: YCIs + (NH4)3PO4 — YPOal + 3NHa4CI[5]

Adjust the pH of the solution to a desired level (typically neutral to slightly basic) by adding
ammonia solution dropwise. This can influence the particle size and morphology.

Continue stirring the mixture for a set period (e.g., 2 hours) to ensure complete reaction and
to age the precipitate.

Collect the precipitate by filtration using a Buchner funnel and filter paper.

Wash the precipitate several times with deionized water to remove any unreacted ions.

Dry the collected powder in an oven at a controlled temperature (e.g., 80-100 °C) until a
constant weight is achieved.

Solid-State Reaction

This method involves the high-temperature reaction of solid precursors.

Materials:

Yttrium(lll) oxide (Y203)

Diammonium hydrogen phosphate ((NH4)2HPOa4)

Mortar and pestle or ball mill

Alumina crucible

High-temperature furnace
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Procedure:
e Weigh stoichiometric amounts of yttrium(lll) oxide and diammonium hydrogen phosphate.

e Thoroughly grind the powders together in a mortar and pestle or using a ball mill to ensure a
homogeneous mixture.

o Transfer the mixed powder to an alumina crucible.

o Heat the crucible in a furnace at a high temperature (e.g., 1000-1200 °C) for several hours.
The reaction is as follows:

o Y203 + 2(NH4)2HPO4 - 2YPOas + 4NHs1 + 3H201[5]
 Allow the furnace to cool down to room temperature.

e The resulting product is a sintered powder of yttrium phosphate. Further grinding may be
necessary to achieve a fine powder.

Logical Workflow for Yttrium Phosphate Synthesis
and Characterization

The following diagram illustrates a typical workflow from precursor selection to the final
characterization of synthesized yttrium phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molar-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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